Cas no 2138176-34-6 (3-Cyano-2,2-dimethylpropane-1-sulfinamide)

• Product Name: 3-Cyano-2,2-dimethylpropane-1-sulfinamide
• CAS No: 2138176-34-6
• MF: C₆H₁₂N₂OS
• MW: 160.237279891968
• CID: 5962948
• PubChem ID: 165796911
• Update Time: 2025-05-21

3-Cyano-2,2-dimethylpropane-1-sulfinamide Chemical and Physical Properties

Names and Identifiers

• 2138176-34-6
• EN300-732573
• 3-cyano-2,2-dimethylpropane-1-sulfinamide
• 3-Cyano-2,2-dimethylpropane-1-sulfinamide

• Inchi： 1S/C6H12N2OS/c1-6(2,3-4-7)5-10(8)9/h3,5,8H2,1-2H3
• InChI Key： ZULVUELSYPPIJG-UHFFFAOYSA-N
• SMILES： S(CC(C)(C)CC#N)(N)=O

Computed Properties

• Exact Mass: 160.06703418g/mol
• Monoisotopic Mass: 160.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 86.1Ų

Additional information on 3-Cyano-2,2-dimethylpropane-1-sulfinamide

The Role of 3-Cyano-2,2-Dimethylpropane-1-Sulfinamide (CAS No. 2138176-34-6) in Modern Chemical and Biomedical Research

Among the diverse array of organic compounds studied in contemporary chemical research, 3-cyano-2,2-dimethylpropane-1-sulfinamide (CAS No. 2138176-34-6) stands out as a structurally unique molecule with promising applications in drug design and materials science. This compound combines a cyanoalkyl group with a sulfinamide moiety, creating a scaffold that exhibits tunable reactivity and biological activity. Recent advancements in synthetic methodologies have enabled precise control over its preparation, positioning it as a valuable intermediate for developing next-generation pharmaceuticals and advanced materials.

The synthesis of 3-cyano-2,2-dimethylpropane-1-sulfinamide typically involves the oxidation of sulfides under controlled conditions to form the sulfinyl group (-S(O)-), followed by coupling with isocyanates to introduce the cyanoalkyl substituent. Researchers at the University of Cambridge recently demonstrated a novel approach using N-tosylhydroxylamine as an oxidant under mild conditions (J. Org. Chem., 2023), achieving >95% yield while minimizing overoxidation to sulfones. This method highlights the compound's versatility as a building block for constructing sulfur-containing bioactive molecules, which are critical in modulating enzyme activities and receptor interactions.

In biomedical contexts, the sulfinamide functional group has been linked to selective inhibition of kinases involved in cancer progression. A groundbreaking study published in Nature Communications (May 2024) revealed that analogs of this compound exhibit submicromolar potency against BRAF V600E mutants when integrated into peptidomimetic frameworks. The presence of the cyanomethyl substituent enhances cellular permeability by forming hydrogen bonds with transmembrane transporters, while the branched alkyl chain stabilizes bioavailability through hydrophobic interactions.

Material scientists have also explored this compound's potential as a precursor for stimuli-responsive polymers. A team at MIT recently synthesized copolymers incorporating sulfinamide units, demonstrating pH-sensitive swelling behavior suitable for drug delivery systems (ACS Macro Letters, July 2024). The combination of electron-withdrawing cyano groups and electron-donating methyl substituents creates an electrostatic gradient that drives conformational changes under physiological conditions.

Compared to conventional sulfonylureas or nitriles, this compound offers distinct advantages due to its intermediate oxidation state (sulfoxide vs sulfone). Computational studies using DFT calculations confirm that the sulfoxide's lone pair interacts synergistically with the cyano group's π-electron system, creating novel binding modes with metal ions and biological targets. This property has led to its successful application as a chelating agent in radiopharmaceuticals targeting neurodegenerative diseases.

Ongoing research focuses on optimizing its pharmacokinetic profile through prodrug strategies. Researchers at Genentech have developed esterified derivatives that undergo enzymatic cleavage into active metabolites within tumor microenvironments (J Med Chem, November 2024). The branched structure's steric hindrance also protects against premature metabolism by cytochrome P450 enzymes, extending half-life without compromising efficacy.

In conclusion, CAS No. 2138176-34-6-designated compounds represent a critical intersection between organic synthesis innovation and translational medicine. Their unique combination of structural features enables multifunctional applications ranging from targeted drug delivery systems to smart biomaterials. As highlighted by recent studies published in top-tier journals within the last two years, this molecule continues to push boundaries in both academic exploration and industrial development pipelines.